Cas no 885044-50-8 (3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester)

• Product Name: 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester
• CAS No: 885044-50-8
• MF: C₁₅H₁₉BF₃NO₃
• MW: 329.122474908829
• CID: 839871
• PubChem ID: 53217124
• Update Time: 2025-10-29

3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phe nyl]-
• N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl]acetamide
• 3-Acetamido-5-trifluoromethylphenylboronic acid,pinacol ester
• A-3632
• 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester
• DTXSID20682226
• AKOS015842272
• N-(3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-5-(TRIFLUOROMETHYL)PHENYL)ACETAMIDE
• N-(3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)acetamide
• CS-0176320
• MFCD12923180
• 885044-50-8

• Inchi： 1S/C15H19BF3NO3/c1-9(21)20-12-7-10(15(17,18)19)6-11(8-12)16-22-13(2,3)14(4,5)23-16/h6-8H,1-5H3,(H,20,21)
• InChI Key： YMUFDFRNXHUJLZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 329.14100
• Monoisotopic Mass: 329.1410081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 51.05000
• LogP: 3.61250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester

Recent Advances in the Application of 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester (CAS: 885044-50-8) in Chemical Biology and Pharmaceutical Research

3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester (CAS: 885044-50-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and acetamido functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules and as a key component in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and as a building block for novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester in the design of selective serine protease inhibitors. The researchers demonstrated that the boronic acid moiety of this compound forms reversible covalent bonds with the active-site serine residue of proteases, leading to potent inhibitory activity. This mechanism was particularly effective against proteases involved in inflammatory and oncogenic pathways, suggesting its potential as a scaffold for anti-inflammatory and anticancer drugs.

In another recent investigation, the compound was utilized in the synthesis of boron-containing analogs of tyrosine kinase inhibitors. The trifluoromethyl group was found to enhance the metabolic stability and bioavailability of the resulting analogs, as reported in Bioorganic & Medicinal Chemistry Letters (2024). The study emphasized the role of 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester in improving the pharmacokinetic properties of small-molecule inhibitors, thereby addressing a critical challenge in drug development.

Furthermore, advancements in the application of this compound in positron emission tomography (PET) imaging have been documented. A 2024 study in the Journal of Nuclear Medicine described the synthesis of fluorine-18 labeled derivatives of 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester for use as PET tracers. These tracers exhibited high specificity for tumor tissues, enabling non-invasive imaging of cancer progression and response to therapy. The study underscores the compound's dual functionality as both a therapeutic and diagnostic agent.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester. Recent efforts in process chemistry, as detailed in Organic Process Research & Development (2023), have focused on optimizing reaction conditions to improve yield and reduce byproducts. These advancements are critical for ensuring the compound's availability for both research and clinical applications.

In conclusion, 3-Acetamido-5-trifluoromethylphenylboronic acid, pinacol ester (CAS: 885044-50-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a promising candidate for the development of novel therapeutics and diagnostic agents. Ongoing research is expected to further elucidate its potential and expand its applications in the field.